Cas no 53912-09-7 (Benzoic acid, 4-benzoyl-, docosyl ester)

• Product name: Benzoic acid, 4-benzoyl-, docosyl ester
• CAS No: 53912-09-7
• MF: C₃₆H₅₄O₃
• MW: 534.81216
• CID: 356081
• PubChem ID: 71364972

Benzoic acid, 4-benzoyl-, docosyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-benzoyl-, docosyl ester
• docosyl 4-benzoylbenzoate
• 53912-09-7
• DTXSID20788414

• Inchi： InChI=1S/C36H54O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-31-39-36(38)34-29-27-33(28-30-34)35(37)32-25-22-21-23-26-32/h21-23,25-30H,2-20,24,31H2,1H3
• InChI Key： ZPLGGORPVWVVRR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(C1=CC=C(C(C2=CC=CC=C2)=O)C=C1)=O

Computed Properties

• Exact Mass: 534.40752
• Monoisotopic Mass: 534.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 25
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 14.6

Experimental Properties

• PSA: 43.37